Cas no 796090-23-8 (2-chloro-6-(trifluoromethyl)pyridine-4-carboxylic acid)

2-Chloro-6-(trifluoromethyl)pyridine-4-carboxylic acid is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its trifluoromethyl and chloro substituents enhance reactivity, enabling selective derivatization, while the carboxylic acid group facilitates further functionalization. This compound is valued for its stability and utility in constructing complex molecules, particularly in medicinal chemistry and crop protection applications.

2-chloro-6-(trifluoromethyl)pyridine-4-carboxylic acid structure

796090-23-8 structure

Product Name:2-chloro-6-(trifluoromethyl)pyridine-4-carboxylic acid

CAS No:796090-23-8

MF:C₇H₃ClF₃NO₂

MW:225.552431344986

MDL:MFCD13188811

CID:850438

PubChem ID:11218389

Update Time:2025-06-17

2-chloro-6-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-(trifluoromethyl)isonicotinic acid
- 2-chloro-6-(trifluoromethyl)pyridine-4-carboxylic acid
- 2-Chloro-6-trifluoromethyl-isonicotinic acid
- 2-CHLORO-6-(TRIFLUOROMETHYL)-4-PYRIDINECARBOXYLIC ACID
- 4-Pyridinecarboxylic acid, 2-chloro-6-(trifluoromethyl)-
- AB67172
- AGN-PC-004LQN
- AK110480
- KB-229955
- OMXMPMNUSMLQQS-UHFFFAOYSA-N
- 2435AC
- NE59463
- CM10669
- 2-Chloro-6-trifluoromethylisonicotinic acid
- Z1695906763
- 2-(Trifluoromethyl)-6-chloropyridine-4-carboxylic acid
- 4-Pyridinecarbo
- AKOS016008866
- F13423
- Z1269110217
- SY097629
- MFCD13188811
- 796090-23-8
- CS-0051936
- AMY34743
- EN300-114361
- DTXSID50459100
- AC-29101
- SCHEMBL3243480
- AS-47358
- 2-Chloro-6-(trifluoromethyl)isonicotinicacid
- 2-Chloro-6-(trifluoromethyl)-4-pyridinecarboxylic acid (ACI)
- DB-093735
- MDL： MFCD13188811
- Inchi： 1S/C7H3ClF3NO2/c8-5-2-3(6(13)14)1-4(12-5)7(9,10)11/h1-2H,(H,13,14)
- InChI Key： OMXMPMNUSMLQQS-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C(F)(F)F)N=C(Cl)C=1)O

Computed Properties

Exact Mass: 224.9804405g/mol
Monoisotopic Mass: 224.9804405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2
XLogP3: 2.3

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 348.7±42.0 °C at 760 mmHg
Flash Point: 164.7±27.9 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-chloro-6-(trifluoromethyl)pyridine-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-chloro-6-(trifluoromethyl)pyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C596880-50mg	2-Chloro-6-(trifluoromethyl)pyridine-4-carboxylic Acid	796090-23-8		50mg	$ 50.00	2022-06-06
TRC	C596880-100mg	2-Chloro-6-(trifluoromethyl)pyridine-4-carboxylic Acid	796090-23-8		100mg	$ 65.00	2022-06-06
TRC	C596880-500mg	2-Chloro-6-(trifluoromethyl)pyridine-4-carboxylic Acid	796090-23-8		500mg	$ 185.00	2022-06-06
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1025-1g	2-Chloro-6-trifluoromethyl-isonicotinic acid	796090-23-8	96%	1g	1272.06CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R1025-5g	2-Chloro-6-trifluoromethyl-isonicotinic acid	796090-23-8	96%	5g	5071.29CNY	2021-05-07
Chemenu	CM177548-5g	2-Chloro-6-(trifluoromethyl)isonicotinic acid	796090-23-8	95%	5g	$524	2021-08-05
Apollo Scientific	PC421158-1g	2-Chloro-6-(trifluoromethyl)isonicotinic acid	796090-23-8	97%	1g	£66.00	2025-02-21
Chemenu	CM177548-1g	2-Chloro-6-(trifluoromethyl)isonicotinic acid	796090-23-8	95%+	1g	$126	2022-06-10
Chemenu	CM177548-5g	2-Chloro-6-(trifluoromethyl)isonicotinic acid	796090-23-8	95%+	5g	$441	2022-06-10
eNovation Chemicals LLC	Y1132074-250mg	2-Chloro-6-trifluoromethyl-isonicotinic acid	796090-23-8	95%	250mg	$190	2024-07-28

2-chloro-6-(trifluoromethyl)pyridine-4-carboxylic acid Production Method

Production Method 1

205444-22-0

796090-23-8

Reaction Conditions

1.1 Reagents: Butyllithium , Butylmagnesium chloride Solvents: Tetrahydrofuran , Hexane ; 0 °C; 5 min, 0 °C
1.2 -79 °C
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water

Reference

Three chloro(trifluoromethyl)pyridines as model substrates for regioexhaustive functionalization

Cottet, Fabrice; Schlosser, Manfred, European Journal of Organic Chemistry, 2004, (18), 3793-3798